![molecular formula C16H21NO4 B1626501 Ethyl 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)benzoate CAS No. 79421-38-8](/img/structure/B1626501.png)
Ethyl 4-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)benzoate
Cat. No. B1626501
M. Wt: 291.34 g/mol
InChI Key: WRBNHKJNZOSYOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:29][C:30]#[N:31].[F:1][c:2]1[cH:3][cH:4][c:5]([C:6](=[O:7])[O:8][CH2:9][CH3:10])[cH:11][cH:12]1.[K+:23].[K+:24].[O-:25][C:26]([O-:27])=[O:28].[O:13]1[CH2:14][CH2:15][O:16][C:17]12[CH2:18][CH2:19][NH:20][CH2:21][CH2:22]2.[OH2:32]>>[c:2]1([N:20]2[CH2:19][CH2:18][C:17]3([O:13][CH2:14][CH2:15][O:16]3)[CH2:22][CH2:21]2)[cH:3][cH:4][c:5]([C:6](=[O:7])[O:8][CH2:9][CH3:10])[cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1ccc(F)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CC2(CCN1)OCCO2
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)c1ccc(N2CCC3(CC2)OCCO3)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
